1-(1,3-benzodioxol-5-ylmethyl)-4-[(4-fluorobenzyl)sulfonyl]piperazine

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-4-[(4-fluorophenyl)methylsulfonyl]piperazine
• InChI: InChI=1S/C19H21FN2O4S/c20-17-4-1-15(2-5-17)13-27(23,24)22-9-7-21(8-10-22)12-16-3-6-18-19(11-16)26-14-25-18/h1-6,11H,7-10,12-14H2
• InChI Key: GZGROQAWFCJVBM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=C(C=C2)OCO3)S(=O)(=O)CC4=CC=C(C=C4)F
• Molecular Formula: C19H21FN2O4S
• Molecular Weight: 392.4 g/mol

Description

1-(1,3-benzodioxol-5-ylmethyl)-4-[(4-fluorobenzyl)sulfonyl]piperazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is commonly referred to as BFP or BFPVT, and it belongs to the class of piperazine derivatives. BFP has been studied extensively for its ability to modulate various receptors in the central nervous system, making it a promising candidate for the development of new drugs.

Mechanism of Action

BFP works by modulating various receptors in the central nervous system. It has been shown to bind to the serotonin receptor 5-HT1A, as well as the dopamine receptor D2. By binding to these receptors, BFP can alter the activity of these neurotransmitters, leading to changes in mood, behavior, and cognition.
Biochemical and physiological effects:
The biochemical and physiological effects of BFP are complex and not fully understood. However, studies have shown that BFP can alter the release of various neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a critical role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the advantages of using BFP in lab experiments is its ability to modulate various receptors in the central nervous system. This makes it a versatile tool for studying the effects of neurotransmitters on behavior and cognition. However, one of the limitations of using BFP is its complex synthesis process, which can make it difficult to obtain pure and high-quality samples.

Future Directions

There are several future directions for research on BFP. One area of interest is its potential as a treatment for depression and anxiety disorders. Studies have shown that BFP can modulate the serotonin receptor 5-HT1A, which is involved in the regulation of mood and anxiety. Another area of interest is its potential as a tool for studying the effects of neurotransmitters on behavior and cognition. By modulating various receptors in the central nervous system, BFP can help researchers better understand the complex interactions between neurotransmitters and behavior.

Scientific Research Applications

BFP has been studied extensively for its potential therapeutic applications. One of the most promising areas of research is its ability to modulate serotonin receptors in the brain. Serotonin is a neurotransmitter that plays a critical role in regulating mood, appetite, and sleep. BFP has been shown to bind to the serotonin receptor 5-HT1A, which is involved in the regulation of anxiety and depression. This makes BFP a potential candidate for the development of new antidepressant drugs.